Cas no 17507-29-8 (4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 17507-29-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5085380
• PubChem ID: 63867508
• Update Time: 2025-05-20

4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline
• LCZC2269
• 4-isobutyl-1,2,3,4-tetrahydroquinoline
• AKOS013181118
• 17507-29-8
• BS-45202
• CS-0274114
• F73553
• EN300-1477102
• SCHEMBL23308864
• MFCD18903536
• 4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C13H19N/c1-10(2)9-11-7-8-14-13-6-4-3-5-12(11)13/h3-6,10-11,14H,7-9H2,1-2H3
• InChI Key： CXEATXOXOMRICF-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(CC1)CC(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline

4-(2-Methylpropyl)-1,2,3,4-Tetrahydroquinoline: A Comprehensive Overview

4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline (CAS No. 17507-29-8) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure features a quinoline ring system with a tetrahydro substitution pattern and a 2-methylpropyl group attached at the 4-position. This combination of structural elements contributes to its unique chemical properties and functional versatility.

The quinoline core of this compound is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The tetrahydro modification introduces saturation into the ring system, which can influence the compound's stability, solubility, and bioavailability. The 2-methylpropyl group adds an alkyl chain to the molecule, potentially enhancing its lipophilicity and interaction with biological membranes. These structural features make 4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline an interesting candidate for exploring its role in various chemical and biological contexts.

Recent studies have highlighted the potential of tetrahydroquinolines as scaffolds for drug development. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain tetrahydroquinoline derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline could be a valuable lead compound for developing novel therapeutic agents targeting inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored in the context of materials science. A study in *Chemistry of Materials* reported that tetrahydroquinolines can serve as precursors for synthesizing advanced materials with tailored electronic properties. The incorporation of the 2-methylpropyl group in this compound may further enhance its utility in such applications by modulating its electronic behavior.

The synthesis of 4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline typically involves multi-step organic reactions. One common approach is the Povarov reaction, which allows for the construction of quinoline derivatives through cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and development purposes.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These tools provide insights into its molecular structure and purity, ensuring that experimental results are reliable and reproducible.

In summary, 4-(2-Methylpropyl)-1,2,3,4-tetrahydroquinoline (CAS No. 17507-29-8) is a versatile compound with promising applications in drug discovery and materials science. Its unique structural features and recent research findings underscore its potential as a valuable tool for advancing chemical and biological research.